4-[6-Chloro-3-(phenylamino)imidazo[1,2-a]pyridin-2-yl]-2,6-dimethoxyphenol
Description
This compound features an imidazo[1,2-a]pyridine core substituted at three critical positions:
- 6-position: Chloro group, enhancing electrophilicity and influencing binding interactions.
- 3-position: Phenylamino group, contributing to π-π stacking and hydrogen bonding.
- 2-position: 2,6-Dimethoxyphenol moiety, which may confer antioxidant activity and modulate solubility .
Synthetic routes often involve coupling reactions under microwave-assisted conditions or palladium catalysis, as seen in structurally related analogs (Table 1) .
Properties
CAS No. |
954240-51-8 |
|---|---|
Molecular Formula |
C21H18ClN3O3 |
Molecular Weight |
395.8 g/mol |
IUPAC Name |
4-(3-anilino-6-chloroimidazo[1,2-a]pyridin-2-yl)-2,6-dimethoxyphenol |
InChI |
InChI=1S/C21H18ClN3O3/c1-27-16-10-13(11-17(28-2)20(16)26)19-21(23-15-6-4-3-5-7-15)25-12-14(22)8-9-18(25)24-19/h3-12,23,26H,1-2H3 |
InChI Key |
UYCYOBBBOCORET-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC(=CC(=C1O)OC)C2=C(N3C=C(C=CC3=N2)Cl)NC4=CC=CC=C4 |
Origin of Product |
United States |
Comparison with Similar Compounds
Substituent Variations and Pharmacological Implications
Key Observations :
- Chloro vs.
- Amino Group Variations: The phenylamino group in the target compound contrasts with cyclopentylamino () and pyridinyl groups (). Bulky substituents like cyclopentylamino may hinder membrane permeability but improve target specificity .
- Phenol vs. Carboxylic Acid: The 2,6-dimethoxyphenol in the target compound likely enhances antioxidant activity, whereas carboxylic acid derivatives () improve aqueous solubility .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
